Cas no 111999-90-7 (tert-butyl-dimethyl-(4-trimethylsilylbut-2-ynoxy)silane)

• Product Name: tert-butyl-dimethyl-(4-trimethylsilylbut-2-ynoxy)silane
• CAS No: 111999-90-7
• MF: C₁₃H₂₈OSi₂
• MW: 256.531826019287
• CID: 2607798
• PubChem ID: 14006074
• Update Time: 2025-04-21

tert-butyl-dimethyl-(4-trimethylsilylbut-2-ynoxy)silane Chemical and Physical Properties

Names and Identifiers

• tert-butyl-dimethyl-(4-trimethylsilylbut-2-ynoxy)silane
• 111999-90-7
• tert-Butyl(dimethyl){[4-(trimethylsilyl)but-2-yn-1-yl]oxy}silane
• DTXSID70554141

• Inchi： 1S/C13H28OSi2/c1-13(2,3)16(7,8)14-11-9-10-12-15(4,5)6/h11-12H2,1-8H3
• InChI Key： HGGDXGVHCPBOJL-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)OCC#CC[Si](C)(C)C

Computed Properties

• Exact Mass: 256.16786858Da
• Monoisotopic Mass: 256.16786858Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2Ų